Cas no 40422-90-0 (4-Chloro-1-nitro-2-(propan-2-yloxy)benzene)

• Product Name: 4-Chloro-1-nitro-2-(propan-2-yloxy)benzene
• CAS No: 40422-90-0
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 2114341
• Update Time: 2023-08-04

4-Chloro-1-nitro-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-isopropoxy-1-nitrobenzene
• 4-chloro-1-nitro-2-(propan-2-yloxy)benzene
• HCIBCEGQISKOTI-UHFFFAOYSA-N
• 4-Chloro-2-isopropoxynitrobenzene
• 4-Chloro-1-nitro-2-(propan-2-yloxy)benzene

• Inchi： 1S/C9H10ClNO3/c1-6(2)14-9-5-7(10)3-4-8(9)11(12)13/h3-6H,1-2H3
• InChI Key： HCIBCEGQISKOTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.2
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers